Cas no 1804420-01-6 (Ethyl 2,6-dibromopyridine-4-acetate)

• Product Name: Ethyl 2,6-dibromopyridine-4-acetate
• CAS No: 1804420-01-6
• MF: C₉H₉Br₂NO₂
• MW: 322.981261014938
• MDL: MFCD28785068
• CID: 4706298
• Update Time: 2025-10-30

Ethyl 2,6-dibromopyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,6-dibromopyridine-4-acetate

• MDL： MFCD28785068
• Inchi： 1S/C9H9Br2NO2/c1-2-14-9(13)5-6-3-7(10)12-8(11)4-6/h3-4H,2,5H2,1H3
• InChI Key： FHDQMGYCZAXHDW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(N=1)Br)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2,6-dibromopyridine-4-acetate

Ethyl 2,6-dibromopyridine-4-acetate (CAS No. 1804420-01-6): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2,6-dibromopyridine-4-acetate (CAS No. 1804420-01-6) is a significant intermediate in the realm of pharmaceutical synthesis, playing a pivotal role in the development of novel therapeutic agents. This compound, characterized by its brominated pyridine core and acetylated ester group, offers a unique chemical scaffold that is highly conducive to further functionalization. Its molecular structure not only provides a rich platform for synthetic modifications but also aligns with the growing demand for heterocyclic compounds in drug discovery.

The utility of Ethyl 2,6-dibromopyridine-4-acetate stems from its dual functionality—the presence of two bromine atoms at the 2- and 6-positions of the pyridine ring, along with an acetyl group at the 4-position. These substituents make it an ideal candidate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in constructing complex organic molecules. The bromine atoms serve as excellent handles for palladium-catalyzed reactions, enabling the introduction of various aryl and alkyl groups. Meanwhile, the acetyl group can be further transformed into amides, carboxylic acids, or other derivatives through hydrolysis or reduction.

In recent years, there has been a surge in research focused on developing treatments for neurological disorders, infectious diseases, and cancer. Within this context, Ethyl 2,6-dibromopyridine-4-acetate has emerged as a valuable building block for synthesizing bioactive molecules. For instance, studies have demonstrated its role in generating pyridine-based scaffolds that mimic natural products with potent pharmacological properties. One notable area of investigation involves its application in the synthesis of kinase inhibitors, which are crucial for targeting aberrant signaling pathways in cancer cells. The brominated pyridine core allows for precise modifications that can fine-tune the binding affinity and selectivity of these inhibitors.

The acetylated ester group in Ethyl 2,6-dibromopyridine-4-acetate also contributes to its versatility. It can be readily converted into other functional groups through established chemical transformations. For example, hydrolysis under basic conditions yields the corresponding pyridine carboxylic acid derivative, which can then be further functionalized to produce amides or esters. This adaptability makes it an indispensable reagent in medicinal chemistry labs aiming to explore new drug candidates.

Advances in synthetic methodologies have further enhanced the utility of Ethyl 2,6-dibromopyridine-4-acetate. Modern catalytic systems have enabled more efficient and selective transformations of this compound, reducing side reactions and improving yields. Additionally, green chemistry principles have been integrated into its synthesis, minimizing hazardous waste and optimizing reaction conditions for sustainability. These innovations not only streamline the production process but also align with global efforts to promote environmentally responsible chemical manufacturing.

The intersection of computational chemistry and experimental synthesis has also shed new light on the potential applications of Ethyl 2,6-dibromopyridine-4-acetate. Through molecular modeling and virtual screening techniques, researchers can predict how this compound might interact with biological targets before conducting costly wet-lab experiments. This approach has accelerated the discovery pipeline for new drugs by prioritizing promising candidates based on their predicted binding affinities and metabolic stability.

In conclusion, Ethyl 2,6-dibromopyridine-4-acetate (CAS No. 1804420-01-6) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an invaluable intermediate for constructing complex drug molecules targeting various diseases. As research continues to evolve, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.